![molecular formula C9H7N5 B6635476 6-(2H-tetrazol-5-yl)-1H-indole](/img/structure/B6635476.png)
6-(2H-tetrazol-5-yl)-1H-indole
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Overview
Description
6-(2H-tetrazol-5-yl)-1H-indole, also known as TAK-242, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory properties and has been studied for its potential use in treating various diseases.
Mechanism of Action
6-(2H-tetrazol-5-yl)-1H-indole works by inhibiting the TLR4 signaling pathway. TLR4 is a receptor that is involved in the recognition of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs). When TLR4 is activated, it triggers a signaling cascade that leads to the production of pro-inflammatory cytokines and chemokines. This compound binds to a specific site on TLR4 and prevents its activation, thereby inhibiting the downstream signaling cascade.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in various animal models of disease. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as the infiltration of immune cells into tissues. This compound has been studied for its potential use in treating various diseases, including sepsis, inflammatory bowel disease, and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of 6-(2H-tetrazol-5-yl)-1H-indole is its specificity for the TLR4 signaling pathway. This allows for targeted inhibition of inflammation without affecting other immune pathways. However, one limitation of this compound is its relatively low potency. Higher concentrations of the compound may be required to achieve therapeutic effects, which could lead to off-target effects and toxicity.
Future Directions
There are several potential future directions for research on 6-(2H-tetrazol-5-yl)-1H-indole. One area of interest is its potential use in combination with other anti-inflammatory agents. Another area of interest is the development of more potent analogs of this compound. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential use in treating various diseases.
Synthesis Methods
The synthesis of 6-(2H-tetrazol-5-yl)-1H-indole involves a multi-step process that includes the reaction of 5-nitroindole with sodium azide to form 5-azidoindole. The 5-azidoindole is then reacted with triphenylphosphine and diethyl azodicarboxylate to form the key intermediate, 5-(diazomethyl)indole. The final step involves the reaction of the diazomethylindole with sodium azide to form this compound.
Scientific Research Applications
6-(2H-tetrazol-5-yl)-1H-indole has been extensively studied for its anti-inflammatory properties and its potential use in treating various diseases. It has been shown to inhibit the Toll-like receptor 4 (TLR4) signaling pathway, which is involved in the immune response and inflammation. This inhibition has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases.
properties
IUPAC Name |
6-(2H-tetrazol-5-yl)-1H-indole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N5/c1-2-7(9-11-13-14-12-9)5-8-6(1)3-4-10-8/h1-5,10H,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKMPLMDUVTZAPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN2)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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